Cas no 1019101-71-3 (2,5-dichloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide
• CAS No: 1019101-71-3
• MF: C₁₂H₉Cl₂N₅O₂S
• MW: 358.203158140183
• CID: 6540187
• PubChem ID: 25283179
• Update Time: 2025-07-20

2,5-dichloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide
• VU0631942-1
• 2,5-dichloro-N-(5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)thiophene-3-carboxamide
• 2,5-dichloro-N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide
• 1019101-71-3
• F5036-0061
• AKOS024492831

• Inchi： 1S/C12H9Cl2N5O2S/c1-5-3-7(18-19(5)2)11-16-17-12(21-11)15-10(20)6-4-8(13)22-9(6)14/h3-4H,1-2H3,(H,15,17,20)
• InChI Key： SUCGEDSMXKWSBP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(NC1=NN=C(C2C=C(C)N(C)N=2)O1)=O

Computed Properties

• Exact Mass: 356.9854011g/mol
• Monoisotopic Mass: 356.9854011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2,5-dichloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide

Comprehensive Analysis of 2,5-dichloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide (CAS 1019101-71-3)

The compound 2,5-dichloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide (CAS 1019101-71-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiophene core linked to a 1,3,4-oxadiazole moiety and a dimethylpyrazole group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for heterocyclic compounds like 2,5-dichloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide has surged, driven by their versatility in drug discovery. The compound’s CAS 1019101-71-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and crop protection. Its structural complexity allows for modifications that can enhance binding affinity or metabolic stability, making it a focal point for structure-activity relationship (SAR) studies.

One of the most discussed topics in forums and scientific literature is the synthetic pathways for CAS 1019101-71-3. Optimizing its synthesis is critical for scaling up production while maintaining cost-efficiency. The compound’s thiophene-carboxamide segment is particularly noteworthy, as it often contributes to electrophilic reactivity, a property exploited in designing enzyme inhibitors. Additionally, the 1,3,4-oxadiazole ring is known for its role in improving pharmacokinetic properties, a hot topic in preclinical research.

From an industrial perspective, 2,5-dichloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide is often explored for its potential in sustainable chemistry. With growing emphasis on green synthesis, researchers are investigating eco-friendly catalysts and solvents to produce this compound. Its agrochemical applications also align with global trends toward precision farming, where targeted molecules reduce environmental impact.

The patent landscape for CAS 1019101-71-3 reveals its commercial viability, with several filings highlighting its use in crop disease management. This aligns with searches for next-generation fungicides and herbicide adjuvants, indicating its market potential. Furthermore, computational studies leveraging AI-driven molecular modeling are increasingly applied to predict its interactions, a trend resonating with digital chemistry enthusiasts.

In conclusion, 2,5-dichloro-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thiophene-3-carboxamide (CAS 1019101-71-3) represents a multifaceted compound with broad applicability. Its integration into drug development pipelines and agrochemical innovations underscores its importance. As research advances, this molecule is poised to address critical challenges in healthcare and agriculture, making it a cornerstone of modern chemical science.